Cas no 1094770-58-7 (4-(cyclopentyloxy)benzene-1-sulfonamide)

• Product Name: 4-(cyclopentyloxy)benzene-1-sulfonamide
• CAS No: 1094770-58-7
• MF: C₁₁H₁₅NO₃S
• MW: 241.306701898575
• CID: 4571489
• Update Time: 2025-05-20

4-(cyclopentyloxy)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(Cyclopentyloxy)benzene-1-sulfonamide
• Benzenesulfonamide, 4-(cyclopentyloxy)-
• 4-(cyclopentyloxy)benzene-1-sulfonamide

• Inchi： 1S/C11H15NO3S/c12-16(13,14)11-7-5-10(6-8-11)15-9-3-1-2-4-9/h5-9H,1-4H2,(H2,12,13,14)
• InChI Key： OBKDBYZKMLFWHS-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC=C(OC2CCCC2)C=C1

Additional information on 4-(cyclopentyloxy)benzene-1-sulfonamide

Comprehensive Overview of 4-(cyclopentyloxy)benzene-1-sulfonamide (CAS No. 1094770-58-7): Properties, Applications, and Research Insights

4-(cyclopentyloxy)benzene-1-sulfonamide (CAS No. 1094770-58-7) is a specialized sulfonamide derivative gaining attention in pharmaceutical and biochemical research. This compound, characterized by its cyclopentyloxy moiety and sulfonamide functional group, exhibits unique physicochemical properties that make it valuable for drug discovery and material science. Researchers are increasingly exploring its potential as a kinase inhibitor scaffold or enzyme modulator, aligning with current trends in targeted therapy development.

The molecular structure of 4-(cyclopentyloxy)benzene-1-sulfonamide features a benzene ring substituted at the 1-position with a sulfonamide group (-SO₂NH₂) and at the 4-position with a cyclopentyloxy substituent. This arrangement contributes to its moderate lipophilicity (LogP ~2.8) and molecular weight of 241.31 g/mol, parameters frequently searched by medicinal chemists optimizing drug-like properties. Recent publications highlight its utility in fragment-based drug design, particularly for protein-protein interaction targets—a hot topic in 2024's drug discovery landscape.

Synthetic routes to 1094770-58-7 typically involve nucleophilic aromatic substitution, where 4-fluorobenzenesulfonamide reacts with cyclopentanol under basic conditions. Advanced purification techniques like preparative HPLC yield material with >98% purity, crucial for biological testing. Analytical characterization by NMR spectroscopy (showing distinctive aromatic protons at 7.8-7.9 ppm and cyclopentyl CH₂ signals at 1.5-1.8 ppm) and mass spectrometry (m/z 242.1 [M+H]⁺) are commonly documented—information highly sought after in patent applications and research papers.

In pharmacological contexts, the sulfonamide pharmacophore of this compound demonstrates potential carbonic anhydrase inhibition (CA-IX/XII selectivity being a current research focus). Computational studies suggest favorable binding to allosteric sites, sparking interest in allosteric drug development—a trending topic in precision medicine forums. Its ADME profile shows moderate membrane permeability (PAMPA assay logPe ~ -5.2) and acceptable metabolic stability in microsomal assays, key data points for researchers investigating oral bioavailability optimization strategies.

Beyond pharmaceuticals, 4-(cyclopentyloxy)benzene-1-sulfonamide finds applications in materials science as a monomer precursor for sulfonated polymers. Its ability to impart both hydrophilicity (via sulfonamide) and structural rigidity (from the cyclopentyl group) makes it valuable for designing proton-exchange membranes—a critical component in green energy technologies like fuel cells. This dual applicability addresses growing interest in multifunctional compounds across scientific disciplines.

Safety evaluations indicate 1094770-58-7 requires standard laboratory precautions (gloves, eye protection) with LD₅₀ >2000 mg/kg in rodent studies. Proper storage at 2-8°C under inert atmosphere maintains stability, as the sulfonamide linkage may hydrolyze under extreme pH conditions—a practical consideration frequently queried by industrial chemists. Regulatory status varies by region, but it currently falls outside controlled substance classifications, facilitating global research collaborations.

Emerging research directions explore structure-activity relationships (SAR) of analogs with varied cycloalkyl ethers, responding to the pharmaceutical industry's demand for three-dimensional scaffolds. Patent analysis reveals growing IP activity around this chemical space, particularly for inflammatory disease targets. The compound's cLogD (2.1 at pH 7.4) and polar surface area (68 Ų) make it a promising candidate for blood-brain barrier penetration studies—another hot topic in CNS drug development circles.

For researchers sourcing 4-(cyclopentyloxy)benzene-1-sulfonamide, technical specifications typically include: white crystalline solid (mp 148-151°C), solubility in DMSO (>50 mg/mL), and HPLC purity thresholds. These parameters—often searched alongside the CAS number—are critical for experimental reproducibility. Leading suppliers provide batch-specific COA documentation and structural elucidation data, addressing the scientific community's emphasis on compound authenticity verification.

Environmental fate studies show 1094770-58-7 undergoes <90% biodegradation in 28 days (OECD 301B), prompting development of green synthesis methods using catalytic protocols—an eco-conscious approach aligning with sustainable chemistry initiatives. Lifecycle assessments compare favorably against halogenated analogs, making it a candidate for benign by design pharmaceutical development programs gaining traction worldwide.

In conclusion, 4-(cyclopentyloxy)benzene-1-sulfonamide represents a versatile building block bridging medicinal chemistry and materials science. Its structural features address multiple contemporary research needs—from targeted drug delivery to functional materials engineering. As investigation continues, this compound will likely feature prominently in publications addressing molecular diversity strategies and structure-based design paradigms shaping modern chemical research.